Cas no 1959199-65-5 (3-Chloro-N-(2,3-dihydro-1H-inden-2-yl)pyrazin-2-amine)

• Product Name: 3-Chloro-N-(2,3-dihydro-1H-inden-2-yl)pyrazin-2-amine
• CAS No: 1959199-65-5
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 5720492
• PubChem ID: 107854164
• Update Time: 2023-10-25

3-Chloro-N-(2,3-dihydro-1H-inden-2-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2,3-dihydro-1H-inden-2-yl)pyrazin-2-amine
• 2-Pyrazinamine, 3-chloro-N-(2,3-dihydro-1H-inden-2-yl)-
• F1907-8728
• 1959199-65-5
• AKOS026713022

• Inchi： 1S/C13H12ClN3/c14-12-13(16-6-5-15-12)17-11-7-9-3-1-2-4-10(9)8-11/h1-6,11H,7-8H2,(H,16,17)
• InChI Key： BNAQUWNVNZZKPZ-UHFFFAOYSA-N
• SMILES： C1(NC2CC3=C(C2)C=CC=C3)=NC=CN=C1Cl

Computed Properties

• Exact Mass: 245.0719751g/mol
• Monoisotopic Mass: 245.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 405.7±45.0 °C(Predicted)
• pka: 2.28±0.10(Predicted)